Cas no 1805972-74-0 (3-Cyano-6-(difluoromethyl)-2-methylpyridine-4-methanol)

• Product name: 3-Cyano-6-(difluoromethyl)-2-methylpyridine-4-methanol
• CAS No: 1805972-74-0
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4806801

3-Cyano-6-(difluoromethyl)-2-methylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-methylpyridine-4-methanol

• Inchi： 1S/C9H8F2N2O/c1-5-7(3-12)6(4-14)2-8(13-5)9(10)11/h2,9,14H,4H2,1H3
• InChI Key： WRLGENFKZBYCMW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CO)=C(C#N)C(C)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 0.7
• Topological Polar Surface Area: 56.9

Additional information on 3-Cyano-6-(difluoromethyl)-2-methylpyridine-4-methanol

Research Brief on 3-Cyano-6-(difluoromethyl)-2-methylpyridine-4-methanol (CAS: 1805972-74-0)

In recent years, the compound 3-Cyano-6-(difluoromethyl)-2-methylpyridine-4-methanol (CAS: 1805972-74-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core and functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. The presence of both cyano and difluoromethyl groups enhances its reactivity and biological activity, making it a valuable scaffold for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and optimization of 3-Cyano-6-(difluoromethyl)-2-methylpyridine-4-methanol, aiming to improve its yield and purity for large-scale applications. Advanced synthetic methodologies, such as catalytic hydrogenation and microwave-assisted reactions, have been employed to achieve these goals. Additionally, computational chemistry tools have been utilized to predict the compound's physicochemical properties and interactions with biological targets, providing valuable insights for its potential therapeutic applications.

One of the key findings from recent research is the compound's inhibitory activity against specific enzymes involved in disease pathways. For instance, preliminary in vitro studies have demonstrated its efficacy in modulating kinase activity, which is crucial for targeting cancer and inflammatory diseases. Furthermore, its structural analogs have been explored for their potential as agrochemicals, particularly in the development of novel herbicides and fungicides. These findings highlight the versatility of 3-Cyano-6-(difluoromethyl)-2-methylpyridine-4-methanol as a multifunctional chemical entity.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on addressing these gaps through detailed structure-activity relationship (SAR) studies and in vivo evaluations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications.

In conclusion, 3-Cyano-6-(difluoromethyl)-2-methylpyridine-4-methanol (CAS: 1805972-74-0) represents a promising candidate for further development in both medicinal and agrochemical fields. Its unique chemical structure and demonstrated biological activities warrant continued investigation, with the potential to yield novel therapeutics and crop protection agents. Future research should prioritize comprehensive toxicological assessments and formulation studies to ensure its safe and effective use.